(E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C18H19N3O3/c1-23-16-11-19-12-17(20-16)24-15-9-10-21(13-15)18(22)8-7-14-5-3-2-4-6-14/h2-8,11-12,15H,9-10,13H2,1H3/b8-7+
• InChI Key: IASSHNCVNXUEIW-BQYQJAHWSA-N
• Canonical SMILES: COC1=CN=CC(=N1)OC2CCN(C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=CN=CC(=N1)OC2CCN(C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• CAS No.: 2034752-48-0

Description

(E)-1-(3-((6-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a chalcone derivative featuring a unique structural framework. The compound comprises a pyrrolidine ring substituted with a 6-methoxypyrazine moiety via an ether linkage and a conjugated enone system (prop-2-en-1-one) attached to a phenyl group.

Biological Activity

(E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one is a complex organic compound that has garnered interest in medicinal chemistry due to its diverse structural features and potential therapeutic applications. This article explores its biological activity, synthesis, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular characteristics:

• Molecular Formula : C₁₈H₁₉N₃O₃
• Molecular Weight : 325.36 g/mol
• CAS Number : 2034752-48-0

The structure includes a prop-2-en-1-one core, a pyrrolidine ring, and a methoxypyrazine moiety, which contribute to its biological properties.

Anticancer Properties

Research indicates that compounds similar to (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one exhibit significant anticancer activity. Specifically, derivatives containing dioxole and pyrazine rings have been shown to inhibit matrix metalloproteinases (MMPs), enzymes involved in cancer metastasis and tissue remodeling. This suggests that the compound may also possess similar therapeutic potential against various cancer types.

Anti-inflammatory Effects

The presence of the methoxypyrazine group is associated with anti-inflammatory activity. Studies have indicated that compounds with similar structures can modulate inflammatory pathways, potentially leading to therapeutic applications in diseases characterized by chronic inflammation.

Neuroprotective Activity

Preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects. The pyrrolidine ring is known for its role in neuroactive compounds, indicating potential applications in treating neurodegenerative diseases.

In Vitro Studies

In vitro assays have demonstrated that (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one can inhibit cell proliferation in various cancer cell lines. For example, an evaluation of its effects on breast cancer cells revealed a dose-dependent reduction in cell viability, suggesting its potential as an anticancer agent.

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of this compound with various biological targets. These studies indicate strong interactions with proteins involved in cancer progression and inflammation, supporting the hypothesis of its therapeutic efficacy.

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Biological Activity
6-Methoxypyrazin-2-carboxylic acid	Pyrazine ring with carboxylic acid	Anti-inflammatory
Benzo[d][1,3]dioxole derivatives	Dioxole ring systems	Anticancer
Pyrrolidine-based compounds	Pyrrolidine core	Neuroprotective

This table highlights the unique combination of functionalities present in (E)-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-3-phenylprop-2-en-1-one, which may confer distinct pharmacological properties not found in simpler analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

Chalcones and their derivatives are widely studied due to their structural versatility and bioactivity. Below is a detailed comparison of the target compound with structurally or functionally related analogs:

Structural Analogues

Compound Name	Key Structural Features	Synthesis Method	Key Findings	Reference
(E)-3-(4-Methoxyphenyl)-1-phenylprop-2-en-1-one	Phenyl and 4-methoxyphenyl groups attached to enone system	Reflux with ethanol/KOH (chalcone condensation)	Exhibits COX-2 inhibition (IC₅₀: 1.2 µM); enhanced solubility due to methoxy group .
(E)-1-(4-Fluorophenyl)-3-phenylprop-2-en-1-one	Fluorophenyl and phenyl substituents	Chalcone condensation	Dihedral angle between aromatic rings: 7.14°–56.26°; fluorination improves metabolic stability .
(E)-1-(3-Benzoyl-4-phenyl-1H-pyrrol-1-yl)-3-phenylprop-2-en-1-one	Pyrrole ring with benzoyl and phenyl groups	Multi-step synthesis (Pd-catalyzed coupling)	Crystallographic Planar enone system with strong intramolecular H-bonding .
(E)-3-(Furan-3-yl)-1-(pyrrolidin-1-yl)prop-2-en-1-one	Furan and pyrrolidine substituents	Pd/C-catalyzed hydrogenation	Reduced enone conjugation due to non-aromatic furan; moderate antibacterial activity .
Target Compound	Pyrrolidine-6-methoxypyrazine ether + phenyl-enone	Likely Pd-catalyzed coupling (inferred from analogs)	Predicted enhanced binding affinity from pyrazine’s electron-deficient aromatic system .

Functional Comparisons

• The pyrrolidine ether linkage may improve solubility and conformational flexibility relative to rigid aromatic systems (e.g., biphenyl derivatives in ).

• Synthetic Accessibility :

  • Chalcones like (E)-3-(4-methoxyphenyl)-1-phenylprop-2-en-1-one are synthesized via straightforward condensation, whereas the target compound likely requires multi-step Pd-mediated coupling (similar to ), increasing complexity and cost .

• Biological Relevance :

  • Pyrazine-containing analogs (e.g., (2E)-3-(4-methoxyphenyl)-1-{4-[(E)-pyrrolidin-1-yldiazenyl]phenyl}prop-2-en-1-one ) show potent enzyme inhibition due to nitrogen-rich heterocycles . The target’s pyrazine moiety may similarly enhance interactions with biological targets.

Crystallographic and Conformational Data

• Dihedral Angles :
  • Chalcone derivatives with fluorophenyl groups exhibit dihedral angles of 7.14°–56.26° between aromatic rings, influencing planarity and binding . The target compound’s pyrrolidine-pyrazine system may reduce planarity, altering steric interactions.
• Bond Lengths: The enone C=O bond in chalcones typically ranges from 1.22–1.24 Å, consistent with conjugated systems. Substituents like pyrazine may slightly elongate this bond due to resonance effects .